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Compound of Interest

Compound Name: BAY-5000

Cat. No.: B11930137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-5000 is a pyrimidinedione derivative with potential applications in cancer-related research.

[1] Accurate and consistent preparation of a stock solution is the first critical step in any

experiment to ensure reliable and reproducible results. This document provides detailed

application notes and a comprehensive protocol for the preparation, storage, and handling of

BAY-5000 stock solutions.

Chemical Properties of BAY-5000:

Property Value

Molecular Formula C22H14ClF3N2O3

Molecular Weight 446.81 g/mol [1]

Appearance Off-white to light yellow solid[1]

CAS Number 2639435-48-4[1]

Solubility and Recommended Solvents
Based on available data, BAY-5000 exhibits high solubility in Dimethyl Sulfoxide (DMSO).
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Solvent Solubility Concentration Notes

DMSO 250 mg/mL[1] 559.52 mM[1]

Use of ultrasonic

treatment may be

necessary. It is highly

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

Experimental Protocol: Preparation of a 10 mM BAY-
5000 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BAY-5000 in DMSO. This

concentration is a common starting point for in vitro experiments.

Materials:

BAY-5000 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate BAY-5000 to Room Temperature: Before opening, allow the vial of BAY-5000
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/bay-5000.html
https://www.medchemexpress.com/bay-5000.html
https://www.medchemexpress.com/bay-5000.html
https://www.benchchem.com/product/b11930137?utm_src=pdf-body
https://www.benchchem.com/product/b11930137?utm_src=pdf-body
https://www.benchchem.com/product/b11930137?utm_src=pdf-body
https://www.benchchem.com/product/b11930137?utm_src=pdf-body
https://www.benchchem.com/product/b11930137?utm_src=pdf-body
https://www.benchchem.com/product/b11930137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


condensation of moisture onto the hygroscopic compound.

Weighing BAY-5000:

Tare a sterile microcentrifuge tube or weighing paper on a calibrated analytical balance.

Carefully weigh the desired amount of BAY-5000. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.468 mg of BAY-5000.

Calculation: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x

Volume (L) x 1000 (mg/g)

Example: Mass (mg) = 10 mM x 446.81 g/mol x 0.001 L x 1000 mg/g = 4.468 mg

Solvent Addition:

Add the appropriate volume of anhydrous DMSO to the tube containing the weighed BAY-
5000. For the example above, add 1 mL of DMSO.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the tube in an ultrasonic water bath for 5-10

minutes. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Once the BAY-5000 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber or foil-wrapped microcentrifuge tubes to protect from light

and repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Long-Term Storage:
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For long-term stability, store the stock solution aliquots at -80°C for up to 6 months or at

-20°C for up to 1 month.[1]

Stock Solution Calculation Table:

Desired Stock
Concentration

Mass of BAY-5000
for 1 mL

Mass of BAY-5000
for 5 mL

Mass of BAY-5000
for 10 mL

1 mM 0.447 mg 2.234 mg 4.468 mg

5 mM 2.234 mg 11.170 mg 22.341 mg

10 mM 4.468 mg 22.341 mg 44.681 mg

50 mM 22.341 mg 111.704 mg 223.409 mg

Visual Protocols and Pathways
Experimental Workflow for BAY-5000 Stock Solution Preparation:
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Caption: Workflow for preparing BAY-5000 stock solution.
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Potential Signaling Pathway Involvement:

While the direct signaling pathway of BAY-5000 is not explicitly detailed, a related compound,

BAY-885, is known to be a potent and selective inhibitor of Extracellular signal-Regulated

Kinase 5 (ERK5).[2][3] Inhibition of the MEK5/ERK5 axis by BAY-885 has been shown to

induce apoptosis in breast cancer cells through the activation of the Endoplasmic Reticulum

(ER) stress pathway.[2][3] This suggests that compounds with a similar structural backbone,

like BAY-5000, might interact with related pathways. The following diagram illustrates a

simplified representation of the MEK5/ERK5 signaling pathway and its potential link to

apoptosis.
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Caption: Potential MEK5/ERK5 signaling pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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